16-acetyl-9-(2-methylbut-3-en-2-yl)-4-(2-methylpropyl)-2,5,16-triazatetracyclo[7.7.0.02,7.010,15]hexadeca-10,12,14-triene-3,6-dione

Specification

• Molecular Formula: C24H31N3O3
• Molecular Weight: 409.5 g/mol
• IUPAC Name: 16-acetyl-9-(2-methylbut-3-en-2-yl)-4-(2-methylpropyl)-2,5,16-triazatetracyclo[7.7.0.02,7.010,15]hexadeca-10,12,14-triene-3,6-dione
• Standard InChI: InChI=1S/C24H31N3O3/c1-7-23(5,6)24-13-19-20(29)25-17(12-14(2)3)21(30)27(19)22(24)26(15(4)28)18-11-9-8-10-16(18)24/h7-11,14,17,19,22H,1,12-13H2,2-6H3,(H,25,29)
• Standard InChI Key: BMRZKNPRSPWNNW-UHFFFAOYSA-N
• SMILES: CC(C)CC1C(=O)N2C(CC3(C2N(C4=CC=CC=C43)C(=O)C)C(C)(C)C=C)C(=O)N1
• Canonical SMILES: CC(C)CC1C(=O)N2C(CC3(C2N(C4=CC=CC=C43)C(=O)C)C(C)(C)C=C)C(=O)N1

Introduction

The compound 16-acetyl-9-(2-methylbut-3-en-2-yl)-4-(2-methylpropyl)-2,5,16-triazatetracyclo[7.7.0.02,7.010,15]hexadeca-10,12,14-triene-3,6-dione, commonly referred to as Verrucofortine, is a complex organic molecule with a unique structure. It belongs to a class of compounds known for their intricate ring systems and diverse functional groups.

Key Features:

• Molecular Formula: C24H31N3O3

• IUPAC Name: (1R,4S,7S,9R)-16-acetyl-9-(2-methylbut-3-en-2-yl)-4-(2-methylpropyl)-2,5,16-triazatetracyclo[7.7.0.02,7.010,15]hexadeca-10,12,14-triene-3,6-dione

• InChIKey: BMRZKNPRSPWNNW-UNBWHIKDSA-N

Natural Occurrence:

• Verrucofortine is found in certain natural products, though specific sources are not well-documented in the available literature.

Biological Activity

While specific biological activities of Verrucofortine are not extensively documented, compounds with similar structures often exhibit a range of bioactivities, including antimicrobial and antitumor properties.

Potential Applications:

• Further research is needed to fully explore the biological potential of Verrucofortine.

Spectroscopic Analysis

Spectroscopic methods such as mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy are crucial for identifying and characterizing Verrucofortine. The MS2 mass spectrum of Verrucofortine is available in MassBank records.

Spectroscopic Data:

Spectroscopic Method	Key Features
Mass Spectrometry	MS2 spectrum available
NMR Spectroscopy	Not explicitly documented

Future Directions:

• Detailed synthesis protocols and biological activity studies are needed to unlock the full potential of Verrucofortine.